Cas no 1255718-36-5 (1-cyclopentyl-1,4-diazepane bis(4-methylbenzenesulfonate))

• Product Name: 1-cyclopentyl-1,4-diazepane bis(4-methylbenzenesulfonate)
• CAS No: 1255718-36-5
• MF: C₂₄H₃₆N₂O₆S₂
• MW: 512.682444572449
• MDL: MFCD13193850
• CID: 4582437
• Update Time: 2025-05-22

1-cyclopentyl-1,4-diazepane bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-1,4-diazepane bis(4-methylbenzenesulfonate)

• MDL： MFCD13193850
• Inchi： 1S/C10H20N2.2C7H8O3S/c1-2-5-10(4-1)12-8-3-6-11-7-9-12;2*1-6-2-4-7(5-3-6)11(8,9)10/h10-11H,1-9H2;2*2-5H,1H3,(H,8,9,10)
• InChI Key： JGCATNMZNWTOKP-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)CCCNCC1.C1(S(O)(=O)=O)=CC=C(C)C=C1.C1(S(O)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 1-cyclopentyl-1,4-diazepane bis(4-methylbenzenesulfonate)

Comprehensive Overview of 1-cyclopentyl-1,4-diazepane bis(4-methylbenzenesulfonate) (CAS No. 1255718-36-5)

The compound 1-cyclopentyl-1,4-diazepane bis(4-methylbenzenesulfonate) (CAS No. 1255718-36-5) is a chemically significant derivative of diazepane, featuring a cyclopentyl group and bis(4-methylbenzenesulfonate) counterions. This structure makes it a valuable intermediate in pharmaceutical research, particularly in the development of novel therapeutic agents. The diazepane core is known for its versatility in drug design, often contributing to enhanced bioavailability and target specificity. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, given its structural similarity to other bioactive diazepane derivatives.

In recent years, the demand for specialty chemicals like 1-cyclopentyl-1,4-diazepane bis(4-methylbenzenesulfonate) has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound's unique properties, such as its solubility profile and stability, make it a preferred choice for high-throughput screening (HTS) and medicinal chemistry applications. Its CAS No. 1255718-36-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in drug discovery pipelines.

One of the most discussed topics in the context of 1,4-diazepane derivatives is their role in addressing neurodegenerative diseases. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the binding affinity of such compounds to neural targets. The cyclopentyl moiety in this compound is particularly intriguing, as it may influence blood-brain barrier (BBB) penetration—a critical factor in CNS drug efficacy. This aligns with current user searches for "diazepane-based CNS drugs" and "improving BBB permeability."

From a synthetic chemistry perspective, the bis(4-methylbenzenesulfonate) salt form of 1-cyclopentyl-1,4-diazepane offers practical advantages, such as improved crystallinity and handling. This is especially important for process chemistry and scale-up manufacturing, where reproducibility is paramount. Industry professionals often inquire about "salt selection strategies" and "counterion effects on drug properties," making this compound a case study in optimizing physicochemical characteristics.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many traditional solvents or reagents, 1-cyclopentyl-1,4-diazepane bis(4-methylbenzenesulfonate) is designed with green chemistry principles in mind, minimizing hazardous byproducts. This resonates with the increasing focus on sustainable pharmaceutical synthesis, a topic frequently queried in SEO trends related to "eco-friendly drug development."

In summary, 1-cyclopentyl-1,4-diazepane bis(4-methylbenzenesulfonate) (CAS No. 1255718-36-5) represents a convergence of medicinal chemistry, process optimization, and sustainability. Its multifaceted applications—from CNS drug candidates to green synthesis—make it a compound of enduring interest. As the pharmaceutical landscape evolves, this diazepane derivative is poised to remain a key player in addressing both scientific challenges and industry demands.